Cas no 1379352-86-9 (4-(4-methoxypyridin-2-yl)butan-1-amine)

• Product Name: 4-(4-methoxypyridin-2-yl)butan-1-amine
• CAS No: 1379352-86-9
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6563976
• PubChem ID: 20276410
• Update Time: 2025-10-31

4-(4-methoxypyridin-2-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxypyridin-2-yl)butan-1-amine
• EN300-1857387
• SCHEMBL10990622
• 1379352-86-9

• Inchi： 1S/C10H16N2O/c1-13-10-5-7-12-9(8-10)4-2-3-6-11/h5,7-8H,2-4,6,11H2,1H3
• InChI Key： YYJWYBIBTLVUGN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C(C=1)CCCCN

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 48.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 4-(4-methoxypyridin-2-yl)butan-1-amine

Introduction to 4-(4-methoxypyridin-2-yl)butan-1-amine (CAS No. 1379352-86-9)

4-(4-methoxypyridin-2-yl)butan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1379352-86-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural motif of 4-(4-methoxypyridin-2-yl)butan-1-amine incorporates a butylamine side chain linked to a 4-methoxypyridine ring, making it a versatile scaffold for further chemical modifications and functionalization.

The 4-methoxypyridin-2-yl moiety is particularly noteworthy, as it introduces a hydrophilic character to the molecule while maintaining the inherent electronic properties of the pyridine ring. This feature has been exploited in various drug discovery initiatives, where such heterocyclic systems are often employed as key pharmacophores in the design of small-molecule inhibitors and activators. The presence of the methoxy group at the 4-position enhances the solubility and metabolic stability of the compound, which are critical factors in its potential application as an active pharmaceutical ingredient (API).

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting neurological disorders, infectious diseases, and cancer. The 4-(4-methoxypyridin-2-yl)butan-1-amine scaffold has emerged as a promising candidate in this context, owing to its ability to interact with specific biological targets. For instance, studies have demonstrated its potential as a modulator of neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression and neurodegenerative diseases.

Moreover, the compound has shown promise in preliminary pharmacokinetic studies, where its favorable pharmacokinetic profile suggests that it could be suitable for oral administration. This is particularly important, as oral bioavailability is a crucial determinant of drug efficacy and patient compliance. The butan-1-amine moiety contributes to the compound's amphiphilic nature, allowing it to traverse biological membranes effectively while maintaining stability in biological fluids.

One of the most exciting aspects of 4-(4-methoxypyridin-2-yl)butan-1-amine is its versatility in chemical synthesis. Researchers have leveraged this scaffold to develop libraries of derivatives with tailored biological activities. For example, modifications at the pyridine ring or the butylamine side chain can lead to compounds with enhanced potency or selectivity for specific targets. This flexibility makes it an attractive platform for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for further development.

The compound's relevance is further underscored by its presence in several ongoing clinical trials and preclinical studies. In particular, its potential as an antiviral agent has been explored, with preliminary data suggesting that derivatives of 4-(4-methoxypyridin-2-yl)butan-1-amine may inhibit viral replication by targeting essential viral enzymes or host factors involved in infection. Such findings are particularly pertinent in light of the global emphasis on developing treatments for emerging infectious diseases.

From a synthetic chemistry perspective, 4-(4-methoxypyridin-2-yl)butan-1-amine exemplifies an elegant example of how functional group interplay can yield molecules with complex structures and desirable properties. The synthesis typically involves multi-step reactions, including nucleophilic substitution reactions at the pyridine ring followed by alkylation or reductive amination to introduce the butylamine side chain. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields.

The computational modeling of 4-(4-methoxypyridin-2-yl)butan-1-amine has also played a pivotal role in understanding its interactions with biological targets. Molecular docking studies have been employed to predict binding affinities and identify key residues involved in receptor binding. These insights have guided medicinal chemists in optimizing the compound's structure for improved pharmacological activity. Additionally, computational methods have been used to assess metabolic stability and predict potential drug-drug interactions, which are critical considerations during drug development.

In conclusion, 4-(4-methoxypyridin - 2 - yl ) butan - 1 - amine ( CAS No . 1379352 - 86 - 9 ) represents a compelling example of how structural diversity can be leveraged to develop novel therapeutic agents . Its unique combination of properties makes it a valuable scaffold for further exploration , with potential applications spanning multiple therapeutic areas . As research continues , it is likely that new derivatives will emerge , offering hope for innovative treatments against some of humanity ' s most pressing health challenges .